molecular formula C12H5Cl2N3 B8710976 1,7-dichloro-5H-pyrido[4,3-b]indole-4-carbonitrile

1,7-dichloro-5H-pyrido[4,3-b]indole-4-carbonitrile

Cat. No. B8710976
M. Wt: 262.09 g/mol
InChI Key: VHGGBJVGTYVBTG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1,7-dichloro-5H-pyrido[4,3-b]indole-4-carbonitrile is a useful research compound. Its molecular formula is C12H5Cl2N3 and its molecular weight is 262.09 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1,7-dichloro-5H-pyrido[4,3-b]indole-4-carbonitrile suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1,7-dichloro-5H-pyrido[4,3-b]indole-4-carbonitrile including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C12H5Cl2N3

Molecular Weight

262.09 g/mol

IUPAC Name

1,7-dichloro-5H-pyrido[4,3-b]indole-4-carbonitrile

InChI

InChI=1S/C12H5Cl2N3/c13-7-1-2-8-9(3-7)17-11-6(4-15)5-16-12(14)10(8)11/h1-3,5,17H

InChI Key

VHGGBJVGTYVBTG-UHFFFAOYSA-N

Canonical SMILES

C1=CC2=C(C=C1Cl)NC3=C2C(=NC=C3C#N)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a slurry of 7-chloro-1-oxo-2,5-dihydro-1H-pyrido[4,3-b]indole-4-carbonitrile (24.95 g, 102 mmol) in dioxane (200 mL) was added POCl3 (79 g, 512 mmol) dropwise at 93° C. The reaction mixture was left to stir at 93° C. for 5 h, cooled to room temperature, and left to stir overnight. The reaction mixture was filtered, washed with MTBE, and dried to give the title compound as an HCl salt. 1H NMR (600 MHz, CD3SOCD3) δ 13.33 (s, 1H); 8.80 (s, 1H); 8.39 (d, 1H); 7.70 (d, 1H); 7.50 (dd, 1H). LRMS (APCI) calc'd for (C12H5Cl2N3) [M+H]+, 262.0. found 261.9.
Quantity
24.95 g
Type
reactant
Reaction Step One
Name
Quantity
79 g
Type
reactant
Reaction Step One
Quantity
200 mL
Type
solvent
Reaction Step One

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.